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Compound of Interest

Compound Name: 4'-Hydroxychalcone, (2)-

Cat. No.: B15190792

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of (Z)-4'-
Hydroxychalcone in various solvents. This document is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and other chemical

research fields.

Quantitative Solubility Data

The solubility of (Z)-4'-Hydroxychalcone has been determined in a range of common laboratory
solvents. The following table summarizes the available quantitative data, providing a clear
comparison of its solubility profile.
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Solubility Molar Temperature

Solvent . Method
(mg/mL) Solubility (M) (°C)

Dimethyl

_ ~30[1], 2 250[2]  ~0.134,>1.115, B B

Sulfoxide Not Specified Not Specified
[3], 50[4] 0.223

(DMSO)

Ethanol ~30[1] ~0.134 Not Specified Not Specified

Dimethylformami N N
~30 ~0.134 Not Specified Not Specified

de (DMF)

Ethanol:PBS (pH - Dilution of
~0.2[1] ~0.00089 Not Specified )

7.2) (1:4) ethanolic stock

Water Insoluble[5] - Not Specified Not Specified

Note: The molecular weight of (Z)-4'-Hydroxychalcone is 224.25 g/mol . Molar solubility was

calculated based on this value. Discrepancies in reported DMSO solubility may be due to

different experimental conditions or methodologies (e.g., kinetic vs. thermodynamic solubility).

Experimental Protocol: Determination of

Thermodynamic Solubility using the Shake-Flask

Method

The following is a detailed methodology for determining the thermodynamic solubility of (Z2)-4'-

Hydroxychalcone, based on the widely accepted shake-flask method.[6][7][8][9]

2.1. Principle

An excess amount of the solid compound is agitated in a specific solvent for a prolonged period

to ensure that equilibrium is reached between the dissolved and undissolved solute. The

resulting saturated solution is then separated from the excess solid, and the concentration of

the dissolved compound is quantified.

2.2. Materials and Equipment

e (2)-4'-Hydroxychalcone (crystalline solid)
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e Solvents of interest (e.g., ethanol, DMSO, water)
¢ Glass vials with screw caps

» Orbital shaker or rotator with temperature control
o Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

¢ Volumetric flasks and pipettes

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

2.3. Procedure

e Preparation: Add an excess amount of crystalline (Z)-4'-Hydroxychalcone to a glass vial. The
excess solid should be clearly visible.

¢ Solvent Addition: Add a known volume of the desired solvent to the vial.

« Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant
temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the mixture to shake for a
sufficient time to reach equilibrium (typically 24-48 hours).

e Phase Separation: After the equilibration period, let the vials stand undisturbed to allow the
excess solid to settle. To ensure complete removal of undissolved solids, centrifuge the vials
at a high speed (e.g., 10,000 rpm for 15 minutes).

o Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

« Filtration: Filter the collected supernatant through a syringe filter into a clean vial to remove
any remaining microscopic particles.
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« Dilution: Accurately dilute the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical method.

e Quantification: Analyze the diluted sample using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of (Z)-4'-
Hydroxychalcone.

o Calculation: Calculate the solubility in mg/mL or mol/L, taking into account the dilution factor.

Signaling Pathway Inhibition by 4'-Hydroxychalcone

(2)-4'-Hydroxychalcone has been shown to modulate key signaling pathways involved in
inflammation and cancer. Below are diagrams illustrating its inhibitory effects on the NF-kB and
Wnt/[3-catenin pathways.
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Inhibition of NF-kB Pathway by 4'-Hydroxychalcone

Nucleus

Cytoplasm

inds

Activates

IKK Complex

Phosphorylates

NF-kB (p50/p65)

Nucleus

4'-Hydroxychalcone NF-kB (p50/p65)

Targeted for

Degradation Inhibits

Promotes

Pro-inflammatory
Gene Expression

Proteasome

Click to download full resolution via product page

Inhibition of the NF-kB signaling pathway by 4'-Hydroxychalcone.
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Inhibition of Wnt/B-catenin Pathway by 4'-Hydroxychalcone
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Inhibition of the Wnt/(3-catenin signaling pathway by 4'-Hydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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